Cas no 1333916-33-8 (methyl(3-methyl-1H-1,2,4-triazol-5-yl)methylamine dihydrochloride)

• Product Name: methyl(3-methyl-1H-1,2,4-triazol-5-yl)methylamine dihydrochloride
• CAS No: 1333916-33-8
• MF: C₅H₁₁ClN₄
• MW: 162.62063908577
• CID: 4588889
• Update Time: 2025-08-04

methyl(3-methyl-1H-1,2,4-triazol-5-yl)methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]amine dihydrochloride
• methyl(3-methyl-1H-1,2,4-triazol-5-yl)methylamine dihydrochloride

• Inchi： 1S/C5H10N4.ClH/c1-4-7-5(3-6-2)9-8-4;/h6H,3H2,1-2H3,(H,7,8,9);1H
• InChI Key： ZIINPBCHBYTQPW-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(C)N1)NC.Cl

Additional information on methyl(3-methyl-1H-1,2,4-triazol-5-yl)methylamine dihydrochloride

Comprehensive Overview of Methyl(3-methyl-1H-1,2,4-triazol-5-yl)methylamine Dihydrochloride (CAS No. 1333916-33-8)

Methyl(3-methyl-1H-1,2,4-triazol-5-yl)methylamine dihydrochloride (CAS No. 1333916-33-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique triazole ring structure, is widely studied for its potential applications in drug development, particularly in the realm of enzyme inhibition and receptor modulation. The dihydrochloride salt form enhances its solubility, making it a preferred choice for experimental studies.

In recent years, the scientific community has shown growing interest in 1,2,4-triazole derivatives due to their versatile pharmacological properties. Researchers frequently explore methyl(3-methyl-1H-1,2,4-triazol-5-yl)methylamine as a building block for synthesizing novel therapeutic agents. Its CAS No. 1333916-33-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. The compound’s stability and reactivity profile make it a valuable candidate for high-throughput screening and structure-activity relationship (SAR) studies.

The rise of precision medicine and targeted therapies has further amplified the relevance of triazole-based compounds. Users searching for "triazole derivatives in drug discovery" or "CAS 1333916-33-8 applications" often seek insights into how such molecules interact with biological targets. This compound’s methylamine moiety contributes to its ability to penetrate cell membranes, a property highly valued in the design of central nervous system (CNS) drugs. Additionally, its dihydrochloride form ensures consistent bioavailability in preclinical assays.

From a synthetic chemistry perspective, methyl(3-methyl-1H-1,2,4-triazol-5-yl)methylamine dihydrochloride is often discussed in the context of heterocyclic chemistry. Its triazole core is known for forming hydrogen bonds and π-π stacking interactions, which are crucial for binding to proteins and nucleic acids. Laboratories focusing on medicinal chemistry optimization frequently highlight this compound’s role in developing small-molecule inhibitors. The keyword "triazole scaffold in lead optimization" reflects this trend, aligning with user queries in academic and industrial research forums.

Another area of interest is the compound’s potential role in antimicrobial research. With the global challenge of antibiotic resistance, scientists are investigating 1,2,4-triazole derivatives as alternatives to conventional antibiotics. Searches for "triazole-based antimicrobial agents" often lead to discussions about CAS No. 1333916-33-8 and its analogs. The methylamine group in this compound may enhance its ability to disrupt microbial cell walls, offering a promising avenue for future drug development.

In summary, methyl(3-methyl-1H-1,2,4-triazol-5-yl)methylamine dihydrochloride (CAS No. 1333916-33-8) represents a critical tool in modern chemical and pharmaceutical research. Its applications span drug discovery, enzyme inhibition, and antimicrobial development, making it a subject of ongoing investigation. By leveraging its triazole scaffold and dihydrochloride properties, researchers continue to unlock new possibilities in precision therapeutics and molecular design.